BE“GHE Foundational & Exploratory

Check Availability & Pricing

Commercial Suppliers of Chlorpyrifos methyil-
d6: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chlorpyrifos methyl-d6

Cat. No.: B12424245

For researchers, scientists, and professionals in drug development requiring high-purity
deuterated standards, Chlorpyrifos methyl-d6 is a critical internal standard for the accurate
guantification of Chlorpyrifos methyl. This technical guide provides an in-depth overview of
commercial suppliers, available product specifications, and a representative experimental
protocol for its use.

Supplier and Product Specifications

A survey of commercial suppliers indicates that Chlorpyrifos methyl-d6 is readily available,
primarily as a solution in various organic solvents. The chemical purity is consistently high
across major suppliers, though detailed isotopic enrichment data is not always explicitly stated.
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Isotopic
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A Chemtek  d6 Solution in >98% »
) -100M Specified 84-7[1]
in Methanol
Methanol
Chlorpyrifo
Cambridge  s-methyl
Isotope (dimethyl- DLM-7153- 100 pg/mL .y Not 2083629-
0
Laboratorie  De, 98%) 1.2 in Nonane Specified 84-7[2]
s, Inc. 100 pg/mL
in nonane
HPC D6-
_ 100 pg/mL  Not Not 2083629-
Standards Chlorpyrifo 676539 ] N N
in Acetone Specified Specified 84-7[3]
Inc. s-methyl
Chlorpyriph
LGC TRC- Not Not 2083629-
0s-methyl- Neat - »
Standards d6 C425332 Specified Specified 84-7
Chlorpyrifo Not
Not 98 atom )
PubChem s-methyl - ) 98% Applicable[
Applicable %D
D6 4]

Experimental Protocol: Quantification of
Chlorpyrifos methyl in Vegetable Matrices using GC-
MSI/MS with Chlorpyrifos methyl-d6 as an Internal
Standard

The following is a representative protocol synthesized from established methodologies for the
analysis of chlorpyrifos in complex matrices, adapted for the use of Chlorpyrifos methyl-d6.[5]
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[6]7]

Sample Preparation and Extraction

e Homogenization: Homogenize 10 g of the vegetable sample.

o Extraction:

[¢]

Place the homogenized sample into a 50 mL centrifuge tube.
o Add 10 mL of acetone.

o Spike the sample with a known concentration of Chlorpyrifos methyl-d6 internal
standard solution.

o Vortex vigorously for 5 minutes.

o Centrifuge at 4000 rpm for 10 minutes.

o Collect the acetone supernatant.

o Repeat the extraction step with another 10 mL of acetone.
o Combine the supernatants.

» Concentration: Concentrate the combined acetone extracts to near dryness under a gentle
stream of nitrogen.

e Reconstitution: Reconstitute the residue in 1 mL of a suitable solvent (e.g., hexane or ethyl
acetate) for cleanup.

Sample Cleanup (Solid-Phase Extraction - SPE)

» Cartridge Conditioning: Condition a Florisil SPE cartridge by passing 5 mL of hexane through
it.

o Sample Loading: Load the reconstituted sample extract onto the conditioned SPE cartridge.
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e Washing: Wash the cartridge with 5 mL of a hexane/acetone mixture (e.g., 95:5 v/v) to
remove interferences.

» Elution: Elute the target analytes (Chlorpyrifos methyl and Chlorpyrifos methyl-d6) with 10
mL of a more polar solvent mixture (e.g., hexane/acetone 80:20 v/v).

» Final Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream
of nitrogen.

GC-MS/MS Analysis

o Gas Chromatograph (GC) Conditions:

[e]

Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 pym film thickness.

o

Injector Temperature: 250°C.

[¢]

Injection Mode: Splitless.

[¢]

Oven Temperature Program:

= Initial temperature: 80°C, hold for 1 minute.

= Ramp to 180°C at 20°C/min.

» Ramp to 280°C at 10°C/min, hold for 5 minutes.

e Mass Spectrometer (MS) Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Acquisition Mode: Multiple Reaction Monitoring (MRM).
o MRM Transitions:

» Chlorpyrifos methyl: Monitor appropriate precursor and product ions (to be determined
based on instrument optimization).
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= Chlorpyrifos methyl-d6: Monitor the corresponding mass-shifted precursor and
product ions.

Quantification

Construct a calibration curve by plotting the ratio of the peak area of Chlorpyrifos methyl to the
peak area of the Chlorpyrifos methyl-d6 internal standard against the concentration of the
Chlorpyrifos methyl standards. Use this calibration curve to determine the concentration of
Chlorpyrifos methyl in the unknown samples.

Visualizations
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Caption: Workflow for procuring and using Chlorpyrifos methyl-d6.
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Caption: Experimental workflow for Chlorpyrifos methyl analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methyl-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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